Cas no 1190392-22-3 ((6S)-4-oxo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid)

• Product Name: (6S)-4-oxo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid
• CAS No: 1190392-22-3
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• MDL: MFCD20133989
• CID: 1101141
• PubChem ID: 57907501
• Update Time: 2025-11-02

(6S)-4-oxo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (6S)-4,6,7,8-tetrahydro-4-oxo-Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid
• (6S)-4-oxo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid
• (S)-4-Oxo-4,6,7,8-tetrahydropyrrolo[1,2-a]pyrimidine-6-carboxylic acid
• SCHEMBL11964114
• AC3146
• (6S)-4-OXO-6H,7H,8H-PYRROLO[1,2-A]PYRIMIDINE-6-CARBOXYLIC ACID
• CS-0083435
• AKOS037631126
• (6S)-4-oxo-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid
• 1190392-22-3
• (6S)-4-OXO-4,6,7,8-TETRAHYDROPYRROLO[1,2-A]PYRIMIDINE-6-CARBOXYLIC ACID
• (6S)-4,6,7,8-Tetrahydro-4-oxopyrrolo[1,2-a]pyrimidine-6-carboxylic acid
• DB-389025
• MFCD20133989

• MDL： MFCD20133989
• Inchi： 1S/C8H8N2O3/c11-7-3-4-9-6-2-1-5(8(12)13)10(6)7/h3-5H,1-2H2,(H,12,13)/t5-/m0/s1
• InChI Key： VBGNTNJINOCQNQ-YFKPBYRVSA-N
• SMILES： OC([C@@H]1CCC2=NC=CC(N12)=O)=O

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (6S)-4-oxo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid

Comprehensive Overview of (6S)-4-oxo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid (CAS No. 1190392-22-3)

The compound (6S)-4-oxo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid (CAS No. 1190392-22-3) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique pyrrolopyrimidine core, this compound serves as a valuable building block for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications as a pharmacophore in designing inhibitors for enzymes and receptors involved in various diseases.

In recent years, the demand for heterocyclic compounds like (6S)-4-oxo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid has surged due to their versatility in drug development. The chiral center at the 6-position (denoted by the (6S) configuration) is critical for its stereospecific interactions with biological targets. This feature aligns with the growing trend in precision medicine, where enantiomerically pure compounds are prioritized for their optimized efficacy and reduced side effects.

The structural motif of pyrrolo[1,2-a]pyrimidine is frequently explored in the context of kinase inhibitors and anti-inflammatory agents. For instance, derivatives of this scaffold have shown promise in modulating immune responses and cell proliferation pathways, making them relevant to current research on cancer therapeutics and autoimmune disorders. The carboxylic acid group in the molecule further enhances its utility as a chemical handle for derivatization, enabling the creation of amides, esters, and other functionalized analogs.

From a synthetic chemistry perspective, CAS No. 1190392-22-3 represents a challenging yet rewarding target for asymmetric synthesis. Its preparation often involves multistep organic reactions, including cyclization and oxidation steps, to achieve the desired stereochemistry. The compound’s stability under physiological conditions is another area of investigation, particularly for researchers focusing on prodrug design and drug delivery systems.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in (6S)-4-oxo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid. Molecular docking studies and QSAR modeling frequently utilize this scaffold to predict binding affinities and optimize lead compounds. This aligns with the broader industry shift toward in silico screening to accelerate the identification of novel therapeutics.

In addition to its pharmaceutical applications, this compound is also studied for its potential in material science. The conjugated system within the pyrrolopyrimidine ring may contribute to unique photophysical properties, making it a candidate for organic electronics or fluorescent probes. Such interdisciplinary relevance underscores its importance in both academic and industrial research.

For researchers sourcing CAS No. 1190392-22-3, quality and purity are paramount. Reputable suppliers provide detailed analytical certificates (e.g., HPLC, NMR) to ensure compliance with rigorous standards. The compound’s storage conditions (typically under inert atmosphere at low temperatures) are also critical to maintain its stability over time.

As the scientific community continues to explore the frontiers of small-molecule therapeutics, (6S)-4-oxo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid remains a focal point for innovation. Its integration into high-throughput screening libraries and combinatorial chemistry workflows highlights its enduring relevance in modern drug discovery pipelines.